Cas no 16022-08-5 (Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-)

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- structure
16022-08-5 structure
Product Name:Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
CAS No:16022-08-5
MF:C10H16O
MW:152.233443260193
CID:215272
PubChem ID:85945
Update Time:2025-04-19

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl-
    • 3,6,6-TRIMETHYLBICYCLO-3,1,1-HEPTAN-2-ONE
    • 3,7,7-Trimethylbicyclo[3.1.1]heptan-4-one
    • 2-Norpinanone, 3,6,6-trimethyl-
    • Bicyclo[3.1.1]heptan-2-one, 3,6,6-trimethyl-
    • DTXSID80936252
    • 3,6,6-Trimethylbicyclo(3.1.1)heptan-2-one
    • 16022-08-5
    • WNGMDDBBDVQVEB-UHFFFAOYSA-N
    • 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one #
    • 3,6,6-trimethyl norpinan-2-one
    • SCHEMBL712868
    • 3,6,6-Trimethylbicyclo[3.1.1]heptan-2-one
    • Bicyclo(3.1.1)heptan-2-one, 3,6,6-trimethyl-
    • Inchi: 1S/C10H16O/c1-6-4-7-5-8(9(6)11)10(7,2)3/h6-8H,4-5H2,1-3H3
    • InChI Key: WNGMDDBBDVQVEB-UHFFFAOYSA-N
    • SMILES: O=C1C(C)CC2CC1C2(C)C

Computed Properties

  • Exact Mass: 152.12000
  • Monoisotopic Mass: 152.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07000
  • LogP: 2.25760

Bicyclo[3.1.1]heptan-2-one,3,6,6-trimethyl- Production Method

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